465-39-4

Resibufogenin

In Stock

• CAS RN:
• 465-39-4

• Formula:
• C24H32O4

• InChI:
• InChI=1S/C24H32O4/c1-22-9-7-16(25)11-15(22)4-5-18-17(22)8-10-23(2)19(12-20-24(18,23)28-20)14-3-6-21(26)27-13-14/h3,6,13,15-20,25H,4-5,7-12H2,1-2H3

• InChIKey:
• ATLJNLYIJOCWJE-CWMZOUAVSA-N

• Resibufogenin is a cardiac glycoside first isolated from Bufonis venom that acts as an inhibitor of the Na+/K+-ATPase. It exhibits cardiotonic, vasopressor, and respiratory stimulating actions in both animal and clinical models. Resibufogenin has been used to antagonize the action of marinobufagenin in a rat experimental model of preeclampsia. Resibufogenin is also reported to have antiproliferative effects against cancer cells, inducing cell cycle arrest by suppressing the expression of cyclin D1.4
  Resibufogenin is isolated from the skin venom of the Asiatic toad (Bufo gargarizans) known as Chan su in Traditional Chinese Medicine.
  Bufogenin is a bufadienolide toxin originally isolated from the venom of the Chinese toad Bufo gargarizans;  it is also one of the glycosides in the traditional Chinese medicine ChanSu, with potential cardiotonic activity. Althoug...

11,13-Dimethyl-8-(thiophen-2-yl)-5-oxa-2,11,13-triazatricyclo[7.4.0.0^{3,7}]trideca-1(9),3(7)-diene-6,10,12-trione

In Stock

• CAS RN:
• 869465-39-4

• Formula:
• C15H13N3O4S

• InChI:
• InChI=1S/C15H13N3O4S/c1-17-12-11(13(19)18(2)15(17)21)10(8-4-3-5-23-8)9-7(16-12)6-22-14(9)20/h3-5,10,16H,6H2,1-2H3

• InChIKey:
• SQTCIYNVTPWJAK-UHFFFAOYSA-N

• 11,13-Dimethyl-8-(thiophen-2-yl)-5-oxa-2,11,13-triazatricyclo[7.4.0.0^{3,7}]trideca-1(9),3(7)-diene-6,10,12-trione is a useful research compound. Its molecular formula is C15H13N3O4S and its molecular weight is 331.35. The purity is usually 95%.